Cas no 1361877-67-9 (3-Chloro-5-(2,5-dichlorophenyl)pyridine-2-acetic acid)

• Product Name: 3-Chloro-5-(2,5-dichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361877-67-9
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926699
• Update Time: 2025-10-22

3-Chloro-5-(2,5-dichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,5-dichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-8-1-2-10(15)9(4-8)7-3-11(16)12(17-6-7)5-13(18)19/h1-4,6H,5H2,(H,18,19)
• InChI Key： PWJXUCAWICWYQE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1CC(=O)O)C1C=C(C=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-5-(2,5-dichlorophenyl)pyridine-2-acetic acid

Introduction to 3-Chloro-5-(2,5-dichlorophenyl)pyridine-2-acetic acid (CAS No. 1361877-67-9)

3-Chloro-5-(2,5-dichlorophenyl)pyridine-2-acetic acid (CAS No. 1361877-67-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to the pyridine family, which is well-documented for its role in the synthesis of various bioactive molecules. The presence of multiple chlorine atoms and a carboxylic acid functional group in its structure imparts distinct reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-Chloro-5-(2,5-dichlorophenyl)pyridine-2-acetic acid consists of a pyridine ring substituted with a chloro group at the 3-position and a dichlorophenyl group at the 5-position. The 2-acetic acid moiety further enhances its utility as a building block for more complex molecules. This specific arrangement of substituents contributes to its potential interactions with biological targets, making it an attractive candidate for drug discovery efforts.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The structural features of 3-Chloro-5-(2,5-dichlorophenyl)pyridine-2-acetic acid suggest that it may possess inhibitory properties against certain enzymes or receptors involved in these pathways. For instance, the dichlorophenyl group is known to be present in several bioactive compounds that exhibit anti-inflammatory and analgesic effects.

One of the most compelling aspects of this compound is its versatility as a synthetic intermediate. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological properties. The carboxylic acid group, in particular, provides a handle for further functionalization through esterification, amidation, or coupling reactions, allowing chemists to tailor the molecule for specific applications.

Recent studies have begun to explore the potential of 3-Chloro-5-(2,5-dichlorophenyl)pyridine-2-acetic acid in the context of anticancer therapy. The pyridine core is frequently found in kinase inhibitors, which are critical in targeted cancer therapies. By incorporating this compound into drug candidates, researchers aim to identify molecules that can selectively inhibit aberrant signaling pathways in cancer cells while minimizing side effects on healthy tissues.

The synthesis of 3-Chloro-5-(2,5-dichlorophenyl)pyridine-2-acetic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. Advanced techniques such as cross-coupling reactions and palladium-catalyzed processes have been employed to construct the desired framework efficiently. These synthetic strategies not only demonstrate the compound's feasibility for large-scale production but also showcase the broader capabilities of modern organic synthesis.

The pharmacokinetic profile of derivatives derived from 3-Chloro-5-(2,5-dichlorophenyl)pyridine-2-acetic acid is another area of active investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic potential. Preliminary data suggest that modifications to the carboxylic acid group can significantly influence solubility and bioavailability, making this aspect particularly relevant for drug development.

In conclusion,3-Chloro-5-(2,5-dichlorophenyl)pyridine-2-acetic acid (CAS No. 1361877-67-9) represents a promising scaffold for exploring new pharmacological entities. Its unique structural features and synthetic versatility position it as a valuable asset in medicinal chemistry research. As more studies uncover its potential applications across various therapeutic areas,this compound is likely to remain at the forefront of academic and industrial investigations.